2-{[3-(2-furylmethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}-N-mesitylacetamide

• IUPAC Name: 2-[[3-(furan-2-ylmethyl)-4-oxo-[1]benzofuro[3,2-d]pyrimidin-2-yl]sulfanyl]-N-(2,4,6-trimethylphenyl)acetamide
• InChI: InChI=1S/C26H23N3O4S/c1-15-11-16(2)22(17(3)12-15)27-21(30)14-34-26-28-23-19-8-4-5-9-20(19)33-24(23)25(31)29(26)13-18-7-6-10-32-18/h4-12H,13-14H2,1-3H3,(H,27,30)
• InChI Key: IVULNSOHEUUAQH-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C(=C1)C)NC(=O)CSC2=NC3=C(C(=O)N2CC4=CC=CO4)OC5=CC=CC=C53)C
• Molecular Formula: C26H23N3O4S
• Molecular Weight: 473.5 g/mol
• CAS No.: 902904-80-7

Description

2-{[3-(2-furylmethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}-N-mesitylacetamide is a useful research compound. Its molecular formula is C26H23N3O4S and its molecular weight is 473.55. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Inhibition of Topoisomerase and Cytotoxicity Against Cancer Cell Lines

Compounds with structural similarities to "2-{[3-(2-furylmethyl)-4-oxo-3,4-dihydro[1]benzofuro[3,2-d]pyrimidin-2-yl]thio}-N-mesitylacetamide" have been evaluated for their topoisomerase inhibitory activity and cytotoxic effects against human cancer cell lines. Studies demonstrate that certain derivatives exhibit significant topoisomerase II inhibitory activity, suggesting their potential as anticancer agents (Thapa et al., 2013).

Thymidylate Synthase Inhibitors as Antitumor Agents

Research on structurally related compounds has focused on their role as thymidylate synthase (TS) inhibitors, offering insights into their application as antitumor agents. The synthesis and evaluation of nonclassical and classical derivatives as potential TS inhibitors highlight their therapeutic prospects in cancer treatment (Gangjee et al., 2004; Gangjee et al., 2005).

Dual Inhibition of Dihydrofolate Reductase and Thymidylate Synthase

Certain compounds have been designed to act as dual inhibitors of dihydrofolate reductase (DHFR) and TS, demonstrating significant inhibitory activity against both enzymes. This dual inhibition mechanism suggests their potential utility in developing more effective antitumor therapies (Gangjee et al., 2005; Gangjee et al., 2006).

Synthesis and Biological Evaluation for Peripheral Benzodiazepine Receptor Imaging

Compounds structurally related to the query chemical have been synthesized and evaluated for their affinity and selectivity towards peripheral benzodiazepine receptors (PBRs), indicating their potential use in positron emission tomography (PET) imaging to study neurodegenerative disorders (Fookes et al., 2008).